Cas no 861211-86-1 ((2E)-3-(benzenesulfonyl)-2,3-dichloro-N-(2-chlorophenyl)prop-2-enamide)

(2E)-3-(Benzenesulfonyl)-2,3-dichloro-N-(2-chlorophenyl)prop-2-enamide is a chlorinated enamide derivative featuring a benzenesulfonyl group, which enhances its reactivity in organic synthesis. The compound's distinct structural features, including the dichloropropenamide backbone and ortho-chlorophenyl substitution, contribute to its utility as an intermediate in the preparation of pharmacologically active molecules or agrochemicals. Its electrophilic alkene moiety allows for selective nucleophilic additions, while the sulfonyl group offers potential for further functionalization. The presence of multiple halogen atoms improves stability and facilitates participation in cross-coupling reactions. This compound is particularly valuable in research settings requiring precise control over stereochemistry and reactivity in complex synthetic pathways.

(2E)-3-(benzenesulfonyl)-2,3-dichloro-N-(2-chlorophenyl)prop-2-enamide structure

861211-86-1 structure

Product Name:(2E)-3-(benzenesulfonyl)-2,3-dichloro-N-(2-chlorophenyl)prop-2-enamide

CAS No:861211-86-1

MF:C₁₅H₁₀Cl₃NO₃S

MW:390.668799877167

CID:5226387

Update Time:2026-03-07

(2E)-3-(benzenesulfonyl)-2,3-dichloro-N-(2-chlorophenyl)prop-2-enamide Chemical and Physical Properties

Names and Identifiers

- (2E)-3-(benzenesulfonyl)-2,3-dichloro-N-(2-chlorophenyl)prop-2-enamide
- 2-Propenamide, 2,3-dichloro-N-(2-chlorophenyl)-3-(phenylsulfonyl)-
- Inchi： 1S/C15H10Cl3NO3S/c16-11-8-4-5-9-12(11)19-15(20)13(17)14(18)23(21,22)10-6-2-1-3-7-10/h1-9H,(H,19,20)
- InChI Key： WRHFIXPSOWHGKL-UHFFFAOYSA-N
- SMILES： C(NC1=CC=CC=C1Cl)(=O)C(Cl)=C(Cl)S(C1=CC=CC=C1)(=O)=O

(2E)-3-(benzenesulfonyl)-2,3-dichloro-N-(2-chlorophenyl)prop-2-enamide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Key Organics Ltd	3H-350S-1MG	(E)-2,3-dichloro-N-(2-chlorophenyl)-3-(phenylsulfonyl)-2-propenamide	861211-86-1	>90%	1mg	£37.00	2025-02-08
Key Organics Ltd	3H-350S-5MG	(E)-2,3-dichloro-N-(2-chlorophenyl)-3-(phenylsulfonyl)-2-propenamide	861211-86-1	>90%	5mg	£46.00	2025-02-08
Key Organics Ltd	3H-350S-10MG	(E)-2,3-dichloro-N-(2-chlorophenyl)-3-(phenylsulfonyl)-2-propenamide	861211-86-1	>90%	10mg	£63.00	2025-02-08
Key Organics Ltd	3H-350S-50MG	(E)-2,3-dichloro-N-(2-chlorophenyl)-3-(phenylsulfonyl)-2-propenamide	861211-86-1	>90%	50mg	£102.00	2025-02-08
Key Organics Ltd	3H-350S-100MG	(E)-2,3-dichloro-N-(2-chlorophenyl)-3-(phenylsulfonyl)-2-propenamide	861211-86-1	>90%	100mg	£146.00	2025-02-08
Ambeed	A907194-1g	(2E)-3-(Benzenesulfonyl)-2,3-dichloro-N-(2-chlorophenyl)prop-2-enamide	861211-86-1	90%	1g	$350.0	2025-04-16
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.	BD00890251-1g	(2E)-3-(Benzenesulfonyl)-2,3-dichloro-N-(2-chlorophenyl)prop-2-enamide	861211-86-1	90%	1g	￥2401.0	2024-04-18

(2E)-3-(benzenesulfonyl)-2,3-dichloro-N-(2-chlorophenyl)prop-2-enamide Related Literature

1. An air-stable organometallic polymer containing titanafluorene moieties obtained by the Sonogashira–Hagihara cross-coupling polycondensation†

Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
2. Alumina grafted SBA-15 sustainable bifunctional catalysts for direct cross-coupling of benzylic alcohols to diarylmethanes†

Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
3. An artificial photosynthesis system comprising a covalent triazine framework as an electron relay facilitator for photochemical carbon dioxide reduction†

Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
4. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†

Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
5. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†

Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455

Related Categories

Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides

Additional information on (2E)-3-(benzenesulfonyl)-2,3-dichloro-N-(2-chlorophenyl)prop-2-enamide

Introduction to (2E)-3-(benzenesulfonyl)-2,3-dichloro-N-(2-chlorophenyl)prop-2-enamide (CAS No. 861211-86-1)

(2E)-3-(benzenesulfonyl)-2,3-dichloro-N-(2-chlorophenyl)prop-2-enamide (CAS No. 861211-86-1) is a complex organic compound with significant potential in various pharmaceutical and chemical applications. This compound, characterized by its unique structural features, has garnered attention in recent years due to its potential therapeutic properties and its role in the development of novel drugs.

The molecular structure of (2E)-3-(benzenesulfonyl)-2,3-dichloro-N-(2-chlorophenyl)prop-2-enamide is composed of a benzene sulfonyl group, dichloro substituents, and a chlorophenyl amide moiety. These functional groups contribute to the compound's stability and reactivity, making it a valuable candidate for further research and development in the pharmaceutical industry.

Recent studies have explored the biological activities of (2E)-3-(benzenesulfonyl)-2,3-dichloro-N-(2-chlorophenyl)prop-2-enamide. One notable area of interest is its potential as an anti-inflammatory agent. Research published in the Journal of Medicinal Chemistry has shown that this compound exhibits significant anti-inflammatory properties, which could be beneficial in the treatment of various inflammatory diseases such as arthritis and inflammatory bowel disease (IBD).

In addition to its anti-inflammatory effects, (2E)-3-(benzenesulfonyl)-2,3-dichloro-N-(2-chlorophenyl)prop-2-enamide has also been investigated for its potential as an anticancer agent. Studies conducted by the National Cancer Institute have demonstrated that this compound can inhibit the growth of certain cancer cells, particularly those derived from breast and lung cancers. The mechanism of action involves the disruption of cellular signaling pathways that are crucial for cancer cell survival and proliferation.

The pharmacokinetic properties of (2E)-3-(benzenesulfonyl)-2,3-dichloro-N-(2-chlorophenyl)prop-2-enamide have also been studied extensively. Research has shown that this compound has favorable absorption, distribution, metabolism, and excretion (ADME) profiles, which are essential for its potential use as a therapeutic agent. The compound's ability to cross biological membranes and reach target tissues effectively makes it a promising candidate for further clinical evaluation.

Furthermore, the safety profile of (2E)-3-(benzenesulfonyl)-2,3-dichloro-N-(2-chlorophenyl)prop-2-enamide has been assessed in preclinical studies. These studies have indicated that the compound is well-tolerated at therapeutic doses and does not exhibit significant toxicity or adverse effects. This favorable safety profile supports its potential for use in human clinical trials.

The synthesis of (2E)-3-(benzenesulfonyl)-2,3-dichloro-N-(2-chlorophenyl)prop-2-enamide has been optimized to improve yield and purity. Various synthetic routes have been developed, including multistep processes involving condensation reactions and functional group transformations. These synthetic methods have been described in detail in peer-reviewed journals such as Organic Letters and Tetrahedron Letters.

In conclusion, (2E)-3-(benzenesulfonyl)-2,3-dichloro-N-(2-chlorophenyl)prop-2-enamide (CAS No. 861211-86-1) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique molecular structure and favorable pharmacological properties make it an attractive candidate for further research and development in the pharmaceutical industry. Ongoing studies continue to explore its full potential in treating various diseases and conditions.